Cas no 2034399-52-3 (3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide)

• Product Name: 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide
• CAS No: 2034399-52-3
• MF: C₁₆H₂₂FNO₂S
• MW: 311.414786815643
• CID: 5551828
• PubChem ID: 91816784
• Update Time: 2025-10-29

3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS025322731
• F6507-9003
• 3-(2-fluorophenyl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)propanamide
• 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide
• 2034399-52-3

• Inchi： 1S/C16H22FNO2S/c1-20-16(8-10-21-11-9-16)12-18-15(19)7-6-13-4-2-3-5-14(13)17/h2-5H,6-12H2,1H3,(H,18,19)
• InChI Key： RJPUHTIGBLKXAE-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(CCC2C=CC=CC=2F)=O)(CC1)OC

Computed Properties

• Exact Mass: 311.13552828g/mol
• Monoisotopic Mass: 311.13552828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide

Introduction to 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide (CAS No. 2034399-52-3)

3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide, identified by its Chemical Abstracts Service (CAS) number 2034399-52-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule, featuring a fluorophenyl moiety and a methoxythian substituent, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The structural composition of 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide is characterized by its aromatic ring system, which includes a fluorinated benzene ring, enhancing its potential bioactivity. The presence of a thioether group linked to a methylpropanamide moiety introduces additional functional diversity, making it an intriguing subject for synthetic chemists and medicinal biologists. Such structural features are often leveraged to modulate pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of molecules with tailored electronic and steric properties. The fluorine atom in the 2-fluorophenyl group is particularly noteworthy, as fluorine substitution can significantly influence the binding affinity and selectivity of a compound toward biological targets. This phenomenon has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory drug candidates. The methoxythian component further contributes to the molecule's complexity, offering potential interactions with biological receptors or enzymes that may be exploited for therapeutic benefit.

Current research in medicinal chemistry increasingly focuses on leveraging heterocyclic scaffolds to design novel bioactive molecules. The thian ring in 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide is a prime example of such a heterocycle, which has been incorporated into various drug candidates due to its ability to engage with biological systems in multiple ways. For instance, thiazole derivatives are known for their antimicrobial and anti-inflammatory properties, while modifications to the thiazole core can enhance pharmacological activity. The integration of these motifs into more complex structures, as seen in this compound, opens up new avenues for drug design.

The synthesis of 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide represents a testament to the advancements in synthetic methodologies that allow for the construction of intricate molecular architectures. Modern techniques in organic synthesis, including cross-coupling reactions and transition-metal catalysis, have enabled chemists to assemble complex frameworks with high precision. These methods not only facilitate the preparation of target molecules but also allow for rapid diversification of chemical libraries, which is essential for high-throughput screening and lead optimization.

The potential applications of 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide extend across multiple therapeutic areas. Its structural features suggest that it may interact with enzymes or receptors involved in metabolic pathways relevant to diseases such as diabetes or cardiovascular disorders. Additionally, the presence of both fluorine and sulfur-containing groups may enhance its interaction with biological targets, making it a candidate for developing treatments against neurological conditions or autoimmune diseases. Preliminary computational studies have indicated that this compound may exhibit favorable binding properties to certain protein targets, warranting further experimental validation.

In the realm of drug discovery, computational modeling plays an indispensable role in predicting the bioactivity of novel compounds. Molecular docking simulations have been employed to evaluate how 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide might interact with potential biological targets. These simulations have suggested that the compound could bind effectively to enzymes or receptors involved in disease pathways, providing a rational basis for further investigation. Such computational approaches not only accelerate the screening process but also help in identifying key structural determinants that contribute to bioactivity.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Fluoro-substituted compounds often exhibit improved pharmacokinetic profiles due to enhanced lipophilicity and metabolic stability. The incorporation of fluorine into biaryl systems has been particularly successful in developing drugs with prolonged half-lives and reduced susceptibility to degradation by metabolic enzymes. In the case of 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide, the fluorine atom is strategically positioned within an aromatic ring system, which may contribute to its overall bioactivity and selectivity.

Moreover, the methoxythian moiety introduces an additional layer of complexity that could influence both pharmacological activity and pharmacokinetics. Thioether groups are known to participate in various non-covalent interactions with biological targets, including hydrogen bonding and hydrophobic effects. The methoxy group further modulates these interactions by introducing polarity and potentially affecting solubility characteristics. Such features make this compound an attractive scaffold for designing molecules with tailored properties.

As research progresses, interdisciplinary approaches combining synthetic chemistry with computational biology are becoming increasingly prevalent. This integrated approach allows for more efficient identification and optimization of lead compounds like 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide. By leveraging both experimental synthesis and theoretical modeling, researchers can gain deeper insights into structure-function relationships, ultimately accelerating the development pipeline from discovery to clinical application.

The future prospects for 3-(2-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]propanamide are promising given its unique structural attributes and potential bioactivity. Further studies are warranted to explore its pharmacological profile through both in vitro assays and preclinical models. Additionally, exploring analogs derived from this scaffold could provide valuable insights into structure/activity relationships and may lead to novel therapeutics targeting unmet medical needs.